Cas no 169945-49-7 (Benzamide, 4-nitro-N-[2-(trifluoromethyl)phenyl]-)

• Product Name: Benzamide, 4-nitro-N-[2-(trifluoromethyl)phenyl]-
• CAS No: 169945-49-7
• MF: C₁₄H₉F₃N₂O₃
• MW: 310.228073835373
• CID: 1356548
• PubChem ID: 779869
• Update Time: 2025-04-20

Benzamide, 4-nitro-N-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-nitro-N-[2-(trifluoromethyl)phenyl]-
• 169945-49-7
• STK144689
• SCHEMBL7373448
• 4-nitro-N-[2-(trifluoromethyl)phenyl]benzamide
• AKOS002944455
• 4-Nitro-N-(2-(trifluoromethyl)phenyl)benzamide
• CS-0336889
• 4-Nitro-N-(2-trifluoromethylphenyl)benzamide

• Inchi： 1S/C14H9F3N2O3/c15-14(16,17)11-3-1-2-4-12(11)18-13(20)9-5-7-10(8-6-9)19(21)22/h1-8H,(H,18,20)
• InChI Key： LFHQVOUOJFCYIJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 310.05657
• Monoisotopic Mass: 310.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24